4-[2-[4-[(2-Methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid

• IUPAC Name: 4-[2-[4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid
• InChI: InChI=1S/C14H22O8/c1-14(2,3)22-13(19)7-6-12(18)21-9-8-20-11(17)5-4-10(15)16/h4-9H2,1-3H3,(H,15,16)
• InChI Key: PLKOUXLYQXEFSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(=O)OCCOC(=O)CCC(=O)O
• Molecular Formula: C14H22O8
• Molecular Weight: 318.32 g/mol

Description

4-[2-[4-[(2-Methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid (referred to as MOBA) is a synthetic compound that has been gaining significant attention in the scientific community due to its potential applications in various fields. MOBA is a member of the family of compounds known as macrolides, which are characterized by a large lactone ring structure. In

Scientific Research Applications

Understanding the Antioxidant Capacity of Compounds

Research on the antioxidant capacity of various foods and botanicals has led to the development of assays like the Oxygen Radical Absorbance Capacity (ORAC) method, which can compare botanical sources and standardize nutritional supplements. Phenolics or polyphenolics, similar in structure to the compound , are primarily responsible for the antioxidant capacity in fruits, vegetables, and botanical supplements. Despite limited knowledge on the absorption and metabolism of these components, improvements in in vivo antioxidant status have been observed in human subjects following consumption of antioxidant botanicals, providing a foundation for assessing the antioxidant applications of complex molecules like 4-[2-[4-[(2-Methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid (Prior, Cao, & Prior, 2000).

Biocatalyst Inhibition by Carboxylic Acids

The inhibitory effects of saturated, straight-chain carboxylic acids on microbes such as Escherichia coli and Saccharomyces cerevisiae highlight the importance of understanding the impact of similar compounds on microbial systems. Damage to the cell membrane and a decrease in microbial internal pH are key effects, pointing towards strategies to increase microbial robustness and optimize industrial bioprocesses involving compounds like 4-[2-[4-[(2-Methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid (Jarboe, Royce, & Liu, 2013).

Speciation and Stability in Aqueous Solutions

Polyoxometalates (POMs) represent a class of compounds that, like 4-[2-[4-[(2-Methylpropan-2-yl)oxy]-4-oxobutanoyl]oxyethoxy]-4-oxobutanoic acid, form numerous species in aqueous solutions. Understanding the speciation, stability, and transformations of these compounds is crucial for their application in various fields, including biological, medical, and catalytic processes. This knowledge can guide the targeted use of complex molecules in solution-based applications (Gumerova & Rompel, 2020).